![molecular formula C18H22ClFN2O4 B5626157 (4aR*,8aR*)-2-(2-chloro-5-fluorobenzoyl)-7-(methoxyacetyl)octahydro-2,7-naphthyridin-4a(2H)-ol](/img/structure/B5626157.png)
(4aR*,8aR*)-2-(2-chloro-5-fluorobenzoyl)-7-(methoxyacetyl)octahydro-2,7-naphthyridin-4a(2H)-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of chemicals that can be categorized within naphthyridine derivatives, a group known for its diverse biological activities and chemical properties. Naphthyridines and their analogs have been extensively studied for their potential as therapeutic agents and for their interesting chemical reactivity patterns.
Synthesis Analysis
The synthesis of naphthyridine derivatives often involves multi-step organic reactions, starting from simple precursors to achieve the complex structures. For example, a method described by Bänziger et al. (2000) showcases the synthesis of related octahydrobenzo[g]quinolines through a process involving starting materials like 1,6-dimethoxynaphthalene and ethoxymethylenecyanoacetic acid ethyl ester, indicating a potential pathway for synthesizing complex naphthyridines through lithiation, hydrogenation, and cyclization steps (Bänziger, Cercus, Stampfer, & Sunay, 2000).
Molecular Structure Analysis
Molecular structure analysis of naphthyridine derivatives, such as the one by Sasagawa et al. (2012), often reveals intricate arrangements of atoms and functional groups contributing to their reactivity and potential biological activity. Techniques like X-ray crystallography provide detailed insights into the molecular geometry, confirming the planarity or stereochemistry of the molecular framework (Sasagawa, Sakamoto, Kusakabe, Okamoto, & Yonezawa, 2012).
properties
IUPAC Name |
1-[(4aR,8aR)-7-(2-chloro-5-fluorobenzoyl)-4a-hydroxy-3,4,5,6,8,8a-hexahydro-1H-2,7-naphthyridin-2-yl]-2-methoxyethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22ClFN2O4/c1-26-11-16(23)21-6-4-18(25)5-7-22(10-12(18)9-21)17(24)14-8-13(20)2-3-15(14)19/h2-3,8,12,25H,4-7,9-11H2,1H3/t12-,18-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUASYCGUKZUNON-SGTLLEGYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)N1CCC2(CCN(CC2C1)C(=O)C3=C(C=CC(=C3)F)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COCC(=O)N1CC[C@@]2(CCN(C[C@@H]2C1)C(=O)C3=C(C=CC(=C3)F)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22ClFN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.